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Compound of Interest

Compound Name: STO-609 acetate

Cat. No.: B147581

For Researchers, Scientists, and Drug Development Professionals

Introduction

STO-609 acetate is a potent, selective, and cell-permeable inhibitor of Ca2*/calmodulin-
dependent protein kinase kinase (CaMKK).[1][2][3] It acts as a competitive inhibitor at the ATP-
binding site of both CaMKKa and CaMKKJ isoforms.[3] Due to its high selectivity, STO-609
acetate is a valuable tool for investigating the physiological and pathological roles of the
CaMKK signaling pathway. This pathway is a crucial regulator of various cellular processes,
including neuronal development, energy homeostasis, and bone remodeling.[4][5][6] Proper
preparation of STO-609 acetate stock solutions is critical for obtaining accurate and
reproducible experimental results. This document provides detailed protocols for the
preparation, storage, and handling of STO-609 acetate stock solutions.

Chemical and Physical Properties

A summary of the key chemical and physical properties of STO-609 acetate is presented in the
table below.
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Property Value Reference
Molecular Formula C19H10N203-C2H402 [3]
Molecular Weight 374.35 g/mol [21[31[7]
Appearance Crystalline solid [8]

Purity >98% [31[7]

CAS Number 1173022-21-3

Solubility Data

The solubility of STO-609 acetate in common laboratory solvents is crucial for preparing stock

solutions of desired concentrations.

Maximum
Solvent . Notes Reference
Concentration

Sonication may be

DMSO 10 mM required for complete [2][3]
dissolution.

25 mM [7]

100mM NaOH 45 mM [2]I3]

Note: The batch-specific molecular weight, which can be found on the product's certificate of
analysis, should always be used for precise calculations.[3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM STO-609 Acetate
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of STO-609 acetate in
dimethyl sulfoxide (DMSO).

Materials:
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e STO-609 acetate powder

e Anhydrous DMSO

 Sterile microcentrifuge tubes or vials
e \ortex mixer

e Sonicator (optional)

o Calibrated micropipettes
Procedure:

o Calculate the required mass of STO-609 acetate. Based on the desired final volume and
concentration. For example, to prepare 1 mL of a 10 mM stock solution, the required mass
would be: Mass (mg) = 10 mmol/L* 1 mL * (1 L/ 21000 mL) * 374.35 g/mol * (1000 mg /1 g)
=3.7435 mg

» Weigh the STO-609 acetate powder accurately in a sterile microcentrifuge tube.
e Add the calculated volume of DMSO to the tube containing the STO-609 acetate powder.

» Vortex the solution thoroughly to dissolve the compound. If necessary, sonicate the solution
for a short period to ensure complete dissolution.

o Store the stock solution in small aliquots at -20°C for up to one month or at -80°C for up to
one year to avoid repeated freeze-thaw cycles.[2][9][10]

Protocol 2: Preparation of Working Solutions

This protocol outlines the dilution of the DMSO stock solution to prepare working solutions for
cell culture experiments.

Materials:
e 10 mM STO-609 acetate stock solution in DMSO

e Pre-warmed cell culture medium or appropriate aqueous buffer
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 Sterile dilution tubes
Procedure:
e Thaw the 10 mM stock solution at room temperature.[2]

» Perform serial dilutions of the stock solution in cell culture medium or buffer to achieve the
desired final concentration. To minimize precipitation, it is recommended to first dilute the
stock solution in DMSO to an intermediate concentration before the final dilution in the
agueous medium.[9][11] For example, to achieve a final concentration of 10 uM in 1 mL of
medium, add 1 pL of the 10 mM stock solution to 999 uL of medium.

e Mix the working solution gently but thoroughly before adding it to the experimental system.
e Prepare fresh working solutions on the day of the experiment if possible.[2]

Storage and Stability

Proper storage of STO-609 acetate is essential to maintain its chemical integrity and biological
activity.

Storage .
Form Stability Reference
Temperature

) Desiccate at Room
Solid Powder = 4 years (at -20°C) [12]
Temperature or -20°C

DMSO Stock Solution -20°C Up to 1 month [2][10]

-80°C Up to 1 year [9]

Not recommended for
Aqueous Solutions storage beyond one [12]

day.

Mechanism of Action and Signaling Pathway

STO-609 acetate is a selective inhibitor of CaMKK, with reported Ki values of 80 ng/mL for
CaMKKa and 15 ng/mL for CaMKK[.[1][13][14] It demonstrates high selectivity for CaMKK
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over its downstream kinases CaMK1 and CaMKIV.[2][13][14] CaMKK is a key upstream kinase
that, upon activation by an increase in intracellular Ca2*, phosphorylates and activates several
downstream targets, including CaMK1, CaMK4, and AMP-activated protein kinase (AMPK).[4]

[6][15][16] This signaling cascade plays a vital role in a multitude of cellular functions.[4][17]
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Upstream Activation
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Click to download full resolution via product page
Caption: STO-609 acetate inhibits the CaMKK signaling pathway.

Experimental Workflow

The following diagram illustrates the general workflow for preparing STO-609 acetate stock
and working solutions.
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Caption: Workflow for STO-609 acetate stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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